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Compound of Interest

Compound Name: BMI-1026

CAS No.: 477726-77-5

Cat. No.: B612105

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMI-1026 is a potent, small-molecule inhibitor of Cyclin-Dependent Kinase 1 (Cdk1), a key

regulator of the cell cycle.[1][2] As an ATP-competitive inhibitor, BMI-1026 has demonstrated

significant anti-proliferative and pro-apoptotic activity in various cancer cell lines, positioning it

as a compound of interest for oncology research and drug development. This technical guide

provides a comprehensive overview of the preclinical data on BMI-1026, including its

mechanism of action, quantitative efficacy, and detailed experimental protocols.

Core Mechanism of Action
BMI-1026 exerts its primary anticancer effects by targeting Cdk1, a serine/threonine kinase

essential for the G2/M transition and progression through mitosis.[1] Inhibition of Cdk1 by BMI-
1026 leads to a potent G2/M phase cell cycle arrest.[1] Prolonged arrest at this checkpoint can

induce mitotic catastrophe and ultimately trigger apoptosis in cancer cells.[1]
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Signaling Pathways Modulated by BMI-1026
Recent research has elucidated that the apoptotic effects of BMI-1026 extend beyond simple

Cdk1 inhibition, involving the modulation of key survival and apoptosis signaling pathways.

Specifically, in human renal carcinoma Caki cells, BMI-1026 has been shown to induce

apoptosis through the intrinsic pathway, characterized by the release of cytochrome c and

apoptosis-inducing factor (AIF) from the mitochondria.[3][4] This is accompanied by the

activation of caspase-3 and subsequent cleavage of poly(ADP-ribose) polymerase (PARP).[3]

[4]

Furthermore, BMI-1026 post-transcriptionally downregulates the anti-apoptotic proteins Mcl-1

(L) and c-FLIP (L).[3][5] The compound also leads to the inactivation of the pro-survival kinase

Akt (protein kinase B) by reducing its phosphorylation.[3] The combination of BMI-1026 with a

PI3K/Akt pathway inhibitor has been shown to enhance apoptosis, suggesting a synergistic

therapeutic potential.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Characterization of a novel cyclin-dependent kinase 1 inhibitor, BMI-1026 - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. file.medchemexpress.com [file.medchemexpress.com]

3. Cyclin-Dependent Kinase Inhibitor BMI-1026 Induces Apoptosis by Downregulating Mcl-1
(L) and c-FLIP (L) and Inactivating p-Akt in Human Renal Carcinoma Cells - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Cyclin-Dependent Kinase Inhibitor BMI-1026 Induces Apoptosis by Downregulating Mcl-1
(L) and c-FLIP (L) and Inactivating p-Akt in Human Renal Carcinoma Cells - PMC
[pmc.ncbi.nlm.nih.gov]

5. kumel.medlib.dsmc.or.kr [kumel.medlib.dsmc.or.kr]

To cite this document: BenchChem. [BMI-1026: An In-depth Technical Guide for Cancer
Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612105/docs#bmi-1026-an-in-depth-technical-guide-
for-cancer-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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